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The table below summarizes the key data found in the search results.

Aspect Available Data

Acute Mammalian Moderate toxicity [1].

Toxicity

Developmental Toxicity Induced cardiac abnormalities and developmental delays in zebrafish

embryos at 5.0 mg/L [2] [3].

Irritation & Sensitization  Caused no skin or eye irritation in rabbits; negative in skin sensitization test
(quinea pigs) [4].

Bioaccumulation High [1].

Potential

Ecotoxicity to Aquatic Moderately toxic to most aquatic species [1].

Life

Ecotoxicity to Bees & Relatively non-toxic to honeybees; moderately toxic to birds [1].
Birds

Soil Degradation (DTso) 55 days (moderately persistent) [1].
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Aspect Available Data
Water Solubility 80.6 mg/L at 20°C (moderate) [1].
Mode of Action Respiration inhibitor, Qol fungicide (FRAC Group 11) [1].

Experimental Data and Protocol Insights

While the core mammalian toxicological studies were not detailed, a recent study investigated the
developmental toxicity of orysastrobin on zebrafish embryos, providing a potential model for

ecotoxicological assessment.

e Test Organism: Zebrafish (Danio rerio) embryos [2] [3].
o Tested Compounds: Orysastrobin (OSB) and its stereocisomeric metabolite FOO1 [2] [3].
¢ Dosing and Exposure: Embryos were exposed to various concentrations of OSB and FOO1. The
study noted that OSB did not cause significant mortality or inhibit hatching, but induced abnormalities
at a concentration of 5.0 mg/L [3].
e Key Observed Endpoints:
o Morphological Abnormalities: Pericardial and yolk sac edemas, spine curvature, and
bleeding [3].
o Organ-Specific Effects: Abnormal cardiac development, impaired heart function, and a delay
in liver formation [3].
o Oxidative Stress: Induction of reactive oxygen species (ROS) in the embryos [3].
o Gene Expression: Up-regulation of key heart development genes, such as kcnnéa and amhc
[3].
e Comparative Finding: The metabolite FOO1 did not induce such abnormalities within the tested
concentration ranges, indicating stereoselective toxicity [3].

The experimental workflow of this study can be visualized as follows:
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(Zebraﬁsh Embryos)

Exposure to:
* Orysastrobin (OSB)
* Metabolite FOO1

Observation & Measuremena

/

Key Finding:
OSB caused cardiac and developmental
defects at 5.0 mg/L; FOO1 did not.

Click to download full resolution via product page

Key Context for Researchers

¢ Fungicide Resistance: Orysastrobin is a Qol (Quinone outside Inhibitor) fungicide [1]. This class is
considered high-risk for resistance development. A common mutation in fungal cytochrome b (G143A)
can significantly reduce the efficacy of many Qols, a crucial factor for antifungal combination
strategies [5].

¢ Regulatory Status: According to the Pesticide Properties Database, orysastrobin is not approved
for use in the European Union under EC Regulation 1107/2009 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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